1,3-diethyl-3-nitrosothiourea
Overview
Description
1,3-Diethyl-3-nitrosothiourea (DNTU) is a widely used chemical compound that has been studied for its potential applications in scientific research. DNTU is an organosulfur compound with a nitrosothiol group and is used as a reagent in various laboratory experiments. It is also used as a probe for the study of protein-protein interactions, as a tool to study enzyme-substrate interactions, and as a tool to study the effects of various compounds on cellular processes.
Mechanism of Action
1,3-diethyl-3-nitrosothiourea is an organosulfur compound with a nitrosothiol group. This group is capable of undergoing redox reactions and can be used to study the effects of nitric oxide on cell signaling pathways. In addition, the nitrosothiol group can also be used to study the structure and dynamics of proteins, as well as for the study of metal-protein interactions.
Biochemical and Physiological Effects
1,3-diethyl-3-nitrosothiourea has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. Additionally, it has been shown to inhibit the activity of enzymes involved in the synthesis of proteins, nucleotides, and other biomolecules. It has also been shown to inhibit the activity of enzymes involved in the metabolism of lipids and carbohydrates.
Advantages and Limitations for Lab Experiments
The main advantage of 1,3-diethyl-3-nitrosothiourea is that it is relatively easy to synthesize and can be used for a variety of scientific research applications. Additionally, it is relatively stable and can be stored for long periods of time. The main limitation of 1,3-diethyl-3-nitrosothiourea is that it is toxic and should be handled with care. Additionally, it should not be used in high concentrations due to its potential to cause adverse effects.
Future Directions
The potential future directions for 1,3-diethyl-3-nitrosothiourea include the use of 1,3-diethyl-3-nitrosothiourea as a tool to study the effects of nitric oxide on cell signaling pathways, as well as the use of 1,3-diethyl-3-nitrosothiourea to study the structure and dynamics of proteins, and the use of 1,3-diethyl-3-nitrosothiourea to study metal-protein interactions. Additionally, 1,3-diethyl-3-nitrosothiourea could be used to study the effects of 1,3-diethyl-3-nitrosothiourea on the metabolism of drugs and other compounds, as well as the effects of 1,3-diethyl-3-nitrosothiourea on the metabolism of lipids and carbohydrates. Additionally, 1,3-diethyl-3-nitrosothiourea could be used to study the effects of 1,3-diethyl-3-nitrosothiourea on gene expression and its potential use as an anti-cancer agent. Finally, 1,3-diethyl-3-nitrosothiourea could be used to study the effects of 1,3-diethyl-3-nitrosothiourea on the immune system and its potential use as an immunomodulator.
Synthesis Methods
1,3-diethyl-3-nitrosothiourea is synthesized by reacting ethyl thiourea with nitrosyl chloride in the presence of a base. The reaction is carried out in anhydrous benzene at a temperature of 80-90 °C for about 30 minutes. The reaction produces a yellow-colored solution containing a mixture of 1,3-diethyl-3-nitrosothiourea and other products such as nitrosyl chloride, ethyl thiourea, and nitrosyl thiourea. The mixture is then purified by recrystallization to obtain pure 1,3-diethyl-3-nitrosothiourea.
Scientific Research Applications
1,3-diethyl-3-nitrosothiourea is used as a reagent in various scientific research applications. It is used as a tool to study enzyme-substrate interactions, as a tool to study protein-protein interactions, and as a tool to study the effects of various compounds on cellular processes. It has also been used to study the effects of nitric oxide on cell signaling pathways. Additionally, 1,3-diethyl-3-nitrosothiourea has been used as a probe for the study of the structure and dynamics of proteins, as well as for the study of metal-protein interactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1,3-diethyl-3-nitrosothiourea can be achieved through the reaction of ethyl isothiocyanate with nitrous acid.", "Starting Materials": [ "Ethyl isothiocyanate", "Nitrous acid" ], "Reaction": [ "Add ethyl isothiocyanate to a solution of nitrous acid in an ice bath", "Stir the mixture for several hours at room temperature", "Filter the resulting precipitate and wash with cold water", "Dry the product under vacuum to obtain 1,3-diethyl-3-nitrosothiourea" ] } | |
CAS RN |
79645-03-7 |
Product Name |
1,3-diethyl-3-nitrosothiourea |
Molecular Formula |
C5H11N3OS |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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